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Compound of Interest

Compound Name: Magnesium nitrate hexahydrate

Cat. No.: B080624

Technical Support Center: Magnesium Nitrate
Hexahydrate

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in preventing the
deliguescence of magnesium nitrate hexahydrate during storage and handling.

Frequently Asked Questions (FAQSs)

Q1: What is deliqguescence and why does it happen to magnesium nitrate hexahydrate?

Al: Deliquescence is the process by which a substance absorbs moisture from the atmosphere
until it dissolves in the absorbed water and forms a solution. Magnesium nitrate hexahydrate
is a hygroscopic salt, meaning it has a strong affinity for water.[1][2] When exposed to ambient
air with a relative humidity above its deliquescence point (approximately 55% at 20°C), it will
start to absorb water and eventually turn into a liquid.[3]

Q2: What are the ideal storage conditions for magnesium nitrate hexahydrate?

A2: To prevent deliquescence, magnesium nitrate hexahydrate should be stored in a tightly
closed container in a dry, cool, and well-ventilated place.[4][5] It is crucial to minimize its
exposure to atmospheric moisture.

Q3: Can | store magnesium nitrate hexahydrate in a standard laboratory refrigerator?
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A3: While a refrigerator provides a cool environment, it may not be sufficiently dry. If the
refrigerator has high internal humidity, it can still lead to deliquescence. Storage in a desiccator,
either at room temperature or in a refrigerator, is a more reliable method to ensure a dry
environment.

Q4: | noticed some clumping in my magnesium nitrate hexahydrate. Is it still usable?

A4: Clumping is an early sign of moisture absorption. While the product might still be usable for
some applications, its water content is no longer consistent with the hexahydrate form, which
could affect the accuracy of solutions prepared by weight. For applications requiring high
precision, it is recommended to use a fresh, free-flowing supply or to determine the water
content of the clumped material before use.

Q5: Can | dry out deliguesced magnesium nitrate hexahydrate by heating it in an oven?

A5: Heating magnesium nitrate hexahydrate to remove absorbed water is not
straightforward. Heating does not simply result in dehydration; instead, the salt is prone to
decomposition into magnesium oxide, nitrogen oxides, and oxygen at temperatures as low as
130°C, with significant decomposition occurring at 330°C.[1][6][7] Therefore, attempting to dry it
in a standard laboratory oven is not recommended as it will likely lead to decomposition rather
than reformation of the desired hexahydrate.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and handling of
magnesium nitrate hexahydrate.
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Problem

Possible Cause(s)

Recommended Solution(s)

Product is liquid or a slurry

upon opening a new container.

1. Improper sealing of the
container during manufacturing
or shipping.2. Storage in a
high-humidity environment

before opening.

1. Contact the supplier for a
replacement.2. Review your
facility's storage conditions for
incoming chemicals to ensure
they are in a climate-controlled

area.

Product becomes sticky or

clumpy after opening.

1. The container was not
sealed tightly after use.2. The
product was handled in a high-
humidity environment.3. The
storage area has high ambient

humidity.

1. Ensure the container lid is
securely fastened immediately
after each use.2. Handle the
material in a glove box with
controlled humidity or on a dry
day.3. Store the container
inside a desiccator with an

active desiccant.

Inconsistent experimental
results when using magnesium

nitrate hexahydrate.

1. The water content of the
material has changed due to
moisture absorption, leading to
inaccurate concentrations
when preparing solutions by

mass.

1. Use a fresh, unopened
container of magnesium nitrate
hexahydrate.2. If using an
older or potentially
compromised container,
determine the actual water
content of the salt before
preparing solutions (see

Experimental Protocol below).

Experimental Protocol: Determination of Water
Content in Magnesium Nitrate Hexahydrate

This protocol outlines a method to determine the percentage of water in a sample of

magnesium nitrate hexahydrate that may have been exposed to moisture. This is a

gravimetric analysis based on heating the sample to a constant weight. Note that heating can
cause some decomposition.[7]

Materials:
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e Porcelain crucible and lid
e Analytical balance
e Drying oven or furnace
e Desiccator
e Tongs
e Spatula
e Magnesium nitrate hexahydrate sample
Procedure:
e Crucible Preparation:
o Clean and dry a porcelain crucible and its lid.

o Heat the crucible and lid in a drying oven at 110°C for 30 minutes to ensure they are
completely dry.

o Using tongs, transfer the hot crucible and lid to a desiccator and allow them to cool to
room temperature (approximately 20-30 minutes).

o Once cooled, weigh the crucible and lid to the nearest 0.0001 g on an analytical balance.
Record this mass.

o Repeat the heating, cooling, and weighing cycle until two consecutive weighings are within
0.0005 g of each other. This is the constant weight of the crucible and lid.

e Sample Preparation:
o Add approximately 2-3 g of the magnesium nitrate hexahydrate sample to the crucible.
o Weigh the crucible, lid, and sample together accurately and record the mass.

e Dehydration:
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o Place the crucible with the sample and a slightly ajar lid in the drying oven set to a
temperature just above the melting point of the hexahydrate (e.g., 95-100°C) to gently
remove the water. Heating at excessively high temperatures will cause decomposition.[6]

o Heat for at least one hour.

o Using tongs, carefully transfer the crucible and lid to a desiccator and allow them to cool
completely to room temperature.

o Weigh the cooled crucible, lid, and anhydrous sample. Record the mass.

o Repeat the heating, cooling, and weighing process for 30-minute intervals until a constant
weight is achieved (two consecutive weighings are within 0.0005 g).

e Calculations:
o Mass of hydrated salt: (Mass of crucible + lid + sample) - (Mass of crucible + lid)

o Mass of water lost: (Mass of crucible + lid + hydrated salt) - (Mass of crucible + lid +
anhydrous salt)

o Percentage of water: (Mass of water lost / Mass of hydrated salt) x 100

The theoretical percentage of water in pure magnesium nitrate hexahydrate
(Mg(NOs)2:6H20) is approximately 42.16%. Comparing your experimental result to this value
can indicate the extent of excess water absorption.

Logical Troubleshooting Flowchart
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Start:
Magnesium Nitrate Hexahydrate
Storage Issue

Y

Observe the physical state
of the salt.

Is the salt liquid
or a slurry?

Action:
Contact supplier for replacement.
Review receiving storage.

Is the salt clumpy
or sticky?

No Yes

Evaluate Storage Conditions

Salt is free-flowing.

Optional Action: Recommended Action:
Determine water content Use new, unopened stock for
experimentally for non-critical use. critical applications.

Is the container
tightly sealed?

Action:
Ensure container is
tightly sealed after each use.

Is the storage environment
dry (e.g., desiccator)?

Action:
Store in a desiccator with
an active desiccant.

Storage is adequate.
Continue proper handling.

Click to download full resolution via product page

Caption: Troubleshooting flowchart for magnesium nitrate hexahydrate storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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